15-(3-hydroxypropyl)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-5,7,15-triol

Specification

• Molecular Formula: C24H38O4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 15-(3-hydroxypropyl)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-5,7,15-triol
• Standard InChI: InChI=1S/C24H38O4/c1-21-7-4-13(26)12-24(21,28)17-10-14(17)19-16(21)5-8-22(2)20(19)15-11-18(15)23(22,27)6-3-9-25/h13-20,25-28H,3-12H2,1-2H3
• Standard InChI Key: ZDMZCRYKODGNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC12CCC(CC1(C3CC3C4C2CCC5(C4C6CC6C5(CCCO)O)C)O)O

Introduction

The compound 15-(3-hydroxypropyl)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-5,7,15-triol is a complex organic molecule, specifically identified as an impurity related to Drospirenone, a synthetic progestin used in contraceptive medications. This compound is part of a broader class of steroids and is characterized by its intricate ring structure and functional groups.

Synthesis and Impurity Formation

The synthesis of Drospirenone involves complex chemical reactions that can lead to the formation of various impurities, including the 15-(3-hydroxypropyl)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-5,7,15-triol. These impurities arise due to side reactions or incomplete reactions during the manufacturing process.

Impurity Control in Pharmaceutical Synthesis

In pharmaceutical manufacturing, controlling impurities is crucial to ensure the quality and safety of the final product. Impurities like 15-(3-hydroxypropyl)-10,14-dimethylhexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-5,7,15-triol must be identified and quantified using advanced analytical techniques such as HPLC and mass spectrometry.

Techniques Used

• High-Performance Liquid Chromatography (HPLC): Used for separating, identifying, and quantifying each component in a mixture.

• Mass Spectrometry (MS): Provides detailed information about the molecular weight and structure of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers insights into the molecular structure by analyzing the magnetic properties of atomic nuclei.

Data Interpretation

Analytical data from these techniques help in understanding the chemical structure and properties of the impurity. For instance, the molecular formula C24H38O4 indicates a complex structure with multiple rings and functional groups.

Safety Considerations

Impurities in pharmaceuticals can affect the safety and efficacy of medications. Therefore, understanding the properties and potential biological effects of such compounds is essential for ensuring drug quality.